![molecular formula C21H24N2O3 B4854382 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(1-piperidinylmethyl)benzamide](/img/structure/B4854382.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(1-piperidinylmethyl)benzamide
Description
Synthesis Analysis
The synthesis of related benzamide derivatives involves intricate processes that include the formation of carbon-carbon double bonds and various coupling reactions. For instance, the synthesis of delta opioid receptor agonists, which share structural similarities, involves dehydration of benzhydryl alcohols and Suzuki coupling reactions. These methods demonstrate the complexity and the innovative approaches used in synthesizing benzamide derivatives (Wei et al., 2000).
Molecular Structure Analysis
The analysis of the molecular structure, particularly through computational methods, reveals the conformational preferences and structural characteristics of benzamide derivatives. For example, conformational analysis using the AM1 molecular orbital method highlighted distinct conformations in related compounds, shedding light on how these structures interact with biological receptors (Shim et al., 2002).
Chemical Reactions and Properties
Benzamide derivatives engage in a variety of chemical reactions, indicating their versatile reactivity. The chemical properties are often characterized by their interactions with receptors or enzymes, such as acetylcholinesterase inhibition, which is a critical factor in developing therapeutic agents (Sugimoto et al., 1990).
Physical Properties Analysis
The physical properties of benzamide derivatives, including solubility, melting point, and stability, are crucial for their application in various fields. The synthesis and characterization steps often reveal these properties, providing insights into the compound's behavior under different conditions.
Chemical Properties Analysis
The chemical properties, such as reactivity, selectivity, and binding affinity to biological targets, are fundamental to understanding the compound's potential applications. Studies on related compounds have shown selective agonistic properties towards certain receptors, demonstrating the importance of chemical properties in the design of pharmaceutical agents (van Steen et al., 1998).
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(piperidin-1-ylmethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c24-21(22-18-8-9-19-20(14-18)26-13-12-25-19)17-6-4-16(5-7-17)15-23-10-2-1-3-11-23/h4-9,14H,1-3,10-13,15H2,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBJDZRRBWLEEOJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC=C(C=C2)C(=O)NC3=CC4=C(C=C3)OCCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(piperidin-1-ylmethyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.